2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole

• IUPAC Name: 2,4-dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C17H20N4S/c1-11-17(22-13(3)18-11)10-20-8-14(9-20)21-12(2)19-15-6-4-5-7-16(15)21/h4-7,14H,8-10H2,1-3H3
• InChI Key: YKMRTELSJOPCIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CC(C2)N3C(=NC4=CC=CC=C43)C
• Molecular Formula: C17H20N4S
• Molecular Weight: 312.4 g/mol

Description

2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole is not fully understood. However, studies have suggested that it exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, MAPK/ERK pathway, and NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It exhibits antioxidant activity by reducing oxidative stress and increasing antioxidant enzyme activity. Additionally, it has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, it has been shown to modulate lipid metabolism and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole in lab experiments include its potential therapeutic applications, its ability to modulate various signaling pathways, and its antioxidant and anti-inflammatory effects. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For the study of 2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole include further studies on its mechanism of action, potential side effects, and optimization of its therapeutic applications. Additionally, studies on its pharmacokinetics and pharmacodynamics are needed to determine its efficacy and safety in clinical trials. Furthermore, studies on its potential applications in other diseases, such as cardiovascular disease and neurodegenerative diseases, are warranted.

Synthesis Methods

The synthesis of 2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole involves the reaction of 2-methylbenzimidazole with chloroacetyl chloride to form 3-(2-methylbenzimidazol-1-yl)azetidin-1-yl)acetyl chloride. The resulting compound is then reacted with 2,4-dimethyl-1,3-thiazole-5-carboxylic acid to form this compound.

Scientific Research Applications

2,4-Dimethyl-5-[[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]methyl]-1,3-thiazole has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. Studies have shown that this compound exhibits anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, it has been shown to have anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels. Furthermore, it has been studied for its potential neuroprotective effects in Alzheimer's disease by reducing oxidative stress and inflammation.